Cas no 1255946-09-8 ((2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride)

• Product Name: (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride
• CAS No: 1255946-09-8
• MF: C₃H₇ClF₃NO
• MW: 165.54199051857
• MDL: MFCD22544192
• CID: 2760776
• PubChem ID: 72214703
• Update Time: 2025-06-08

(2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3,3,3-trifluoropropan-1-ol hydrochloride
• (2S)-2-AMINO-3,3,3-TRIFLUOROPROPAN-1-OL HYDROCHLORIDE
• (2S)-2-AMINO-3,3,3-TRIFLUORO-1-PROPANOL HYDROCHLORIDE
• AB77360
• NE48230
• (2S)-2-Amino-3,3,3-trifluoropropan-1-ol HCl
• (2S)-2-amino-3,3,3-trifluoropropan-1-ol;hydrochloride
• MFCD22544192
• CS-0139764
• EN300-142130
• DS-18667
• SCHEMBL17770189
• HIRRLLQTXSVEDV-DKWTVANSSA-N
• (S)-2-Amino-3,3,3-trifluoropropan-1-olhydrochloride
• 1255946-09-8
• N11447
• AKOS027384414
• (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride

• MDL： MFCD22544192
• Inchi： 1S/C3H6F3NO.ClH/c4-3(5,6)2(7)1-8;/h2,8H,1,7H2;1H/t2-;/m0./s1
• InChI Key： HIRRLLQTXSVEDV-DKWTVANSSA-N
• SMILES： Cl.FC([C@H](CO)N)(F)F

Computed Properties

• Exact Mass: 165.0168260g/mol
• Monoisotopic Mass: 165.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 71.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride

Introduction to (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride (CAS No. 1255946-09-8)

(2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1255946-09-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a chiral center at the second carbon atom and the incorporation of fluorine atoms contribute to its distinct chemical behavior and reactivity, making it a valuable candidate for further research and exploration.

The compound belongs to the class of fluorinated amines, which are widely recognized for their role in enhancing the pharmacological properties of various therapeutic agents. The hydrochloride salt form of this compound improves its solubility in water, facilitating its use in pharmaceutical formulations and biological studies. This aspect is particularly crucial for drug development, as poor solubility can significantly limit the bioavailability and efficacy of a therapeutic agent.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate metabolic pathways and improve drug stability. The fluorine atoms in (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride contribute to its metabolic resistance, which is a desirable trait in drug design. This resistance helps in prolonging the half-life of the drug within the body, thereby increasing its therapeutic effectiveness. Moreover, fluorine substitution can enhance binding affinity to biological targets, leading to more potent and selective pharmacological activity.

Current research in the field of medicinal chemistry has highlighted the importance of chiral compounds in drug development. The (S)-configuration at the second carbon atom in (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride plays a critical role in determining its biological activity. Enantiomers of this compound can exhibit vastly different pharmacological properties due to their interaction with chiral biological targets. This underscores the need for precise stereochemical control during synthesis and formulation.

One of the most promising applications of (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride is in the development of novel antibiotics and antiviral agents. The unique structural features of this compound make it an excellent scaffold for designing molecules that can disrupt microbial cell wall synthesis or inhibit viral replication. Recent studies have demonstrated its potential as an intermediate in the synthesis of peptidomimetics, which are designed to mimic natural peptides with enhanced stability and bioactivity.

The synthesis of (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as asymmetric hydrogenation and fluorination reactions are commonly employed to construct the desired molecular framework. These synthetic strategies not only highlight the complexity involved but also showcase the advancements in synthetic methodologies that have enabled access to such complex molecules.

In addition to its pharmaceutical applications, (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride has shown promise in materials science and industrial chemistry. Its unique properties make it suitable for use as a building block in polymer synthesis and as a catalyst or ligand in various chemical reactions. The ability to incorporate fluorine atoms into organic molecules has opened up new avenues for developing advanced materials with tailored properties.

The safety profile of (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride is another critical aspect that has been extensively studied. Extensive toxicological evaluations have been conducted to assess its acute and chronic toxicity levels. These studies have provided valuable insights into its potential side effects and safe dosage ranges. As with any chemical compound used in pharmaceutical applications, rigorous safety testing is essential to ensure that it can be used effectively without posing significant risks to human health.

The regulatory landscape for approving new drugs containing fluorinated compounds is stringent but well-established. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have specific guidelines for evaluating the safety and efficacy of such compounds. Compliance with these regulations is crucial for manufacturers seeking to bring new drugs based on (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride or similar compounds to market.

Future research directions for (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride include exploring its potential as a lead compound for novel therapeutics targeting various diseases. The growing understanding of disease mechanisms at a molecular level provides opportunities for designing highly specific drugs that can modulate these pathways effectively. Additionally, computational methods such as molecular modeling and virtual screening are being increasingly utilized to identify new derivatives with enhanced pharmacological properties.

The role of collaboration between academic researchers and industry scientists cannot be overstated in advancing our understanding and application of (2S)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride. Such partnerships facilitate knowledge exchange and accelerate the translation of laboratory findings into clinical applications. As research continues to uncover new possibilities for this compound and others like it, we can expect significant advancements in therapeutic interventions across multiple medical disciplines.